2-(Azetidin-3-yl)-1-methylimidazole;dihydrochloride

• IUPAC Name: 2-(azetidin-3-yl)-1-methylimidazole;dihydrochloride
• InChI: InChI=1S/C7H11N3.2ClH/c1-10-3-2-9-7(10)6-4-8-5-6;;/h2-3,6,8H,4-5H2,1H3;2*1H
• InChI Key: TWMYCRJAEOFVJX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CNC2.Cl.Cl
• Molecular Formula: C7H13Cl2N3
• Molecular Weight: 210.10 g/mol
• CAS No.: 2241140-58-7

Description

The compound “2-(Azetidin-3-yl)-1-methylimidazole;dihydrochloride” is a synthetic compound. It contains an azetidine ring, which is a four-membered heterocyclic ring with three carbon atoms and one nitrogen atom. It also contains an imidazole ring, which is a five-membered heterocyclic ring with three carbon atoms, two nitrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of azetidine derivatives has been studied extensively. The starting compound, N-Boc-azetidin-3-one, can be converted to the corresponding N-Boc-azetidine-3-ylidenes via a Horner–Wadsworth–Emmons reaction. The reaction of racemic amino esters with sodium hydroxide in methanol can afford the target racemic N-Boc-amino acids. The optically active enantiomers of 2-(N-Boc-azetidin-3-yl)-2-alkylpropanoic acids can be prepared via optical resolution of the racemates.

Chemical Reactions Analysis

The rearrangement reaction of dialkyl 2-[1-diphenylmethyl)azetidin-3-yl]propane-1,3-dioates during saponification has been studied. Contrary to a previous report postulating the formation of a 4-(hydroxy-methyl)-2-oxo-pyrrolidine-3-carboxylic acid derivative, the rearrangement reaction led to a lactone ring.